Cas no 19060-13-0 (3-Cyanoacrylic Acid)

• Product Name: 3-Cyanoacrylic Acid
• CAS No: 19060-13-0
• MF: C₄H₃NO₂
• MW: 97.0721209049225
• CID: 5521045
• Update Time: 2025-06-10

3-Cyanoacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanoacrylic Acid
• 2-Propenoic acid, 3-cyano-

• Inchi： 1S/C4H3NO2/c5-3-1-2-4(6)7/h1-2H,(H,6,7)
• InChI Key： KAIHOCOWYAMXQY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC#N

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 279.8±23.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Additional information on 3-Cyanoacrylic Acid

Comprehensive Guide to 3-Cyanoacrylic Acid (CAS No. 19060-13-0): Properties, Applications, and Innovations

3-Cyanoacrylic Acid (CAS No. 19060-13-0) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This cyanoacrylate derivative is known for its unique chemical structure, featuring a cyano group and a carboxylic acid functionality, which makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing bioactive molecules and advanced materials.

The growing demand for 3-Cyanoacrylic Acid is driven by its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its utility in creating antimicrobial agents and anticancer drugs, aligning with the global focus on combating antibiotic resistance and chronic diseases. Additionally, its application in polymer chemistry has gained traction, particularly in designing biodegradable polymers and adhesives, addressing environmental concerns.

From a technical perspective, 3-Cyanoacrylic Acid exhibits notable physicochemical properties, including a moderate melting point and solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for laboratory-scale reactions and industrial processes. Its stability under controlled conditions ensures consistent performance in multi-step syntheses, a key factor for pharmaceutical manufacturers.

Innovations in green chemistry have further elevated the relevance of 3-Cyanoacrylic Acid. Researchers are exploring catalyst-free reactions and solvent-free conditions to synthesize derivatives, reducing waste and energy consumption. This aligns with the sustainable development goals (SDGs) and the push for eco-friendly chemical processes. Such advancements are frequently searched in academic and industrial forums, reflecting the compound's alignment with modern scientific priorities.

In the agrochemical sector, 3-Cyanoacrylic Acid derivatives are being investigated for their pesticidal activity and plant growth regulation. With the rising demand for high-yield crops and sustainable farming, this compound offers a promising avenue for developing next-generation agrochemicals. Its compatibility with biodegradable formulations also addresses consumer concerns about environmental toxicity.

For those sourcing 3-Cyanoacrylic Acid, quality and purity are critical. Suppliers often provide it in laboratory-grade and industrial-grade forms, with certifications like HPLC and NMR to verify composition. Storage recommendations typically include cool, dry conditions to prevent degradation, a common query among buyers. The compound's shelf life and handling precautions are also frequently discussed in technical datasheets.

Looking ahead, the potential of 3-Cyanoacrylic Acid in nanotechnology and biomedical engineering is under exploration. Its ability to form stable conjugates with nanoparticles and biomolecules opens doors for targeted drug delivery and diagnostic imaging. These cutting-edge applications are likely to dominate future research, making this compound a staple in interdisciplinary studies.